Cas no 64285-73-0 (TMB dihydrochloride)

• Product Name: TMB dihydrochloride
• CAS No: 64285-73-0
• MF: C₁₆H₂₂Cl₂N₂
• MW: 313.265282154083
• MDL: MFCD00012961
• CID: 58170
• PubChem ID: 24900140
• Update Time: 2025-04-18

TMB dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetramethylbenzidine dihydrochloride
• TMBZ?HCL
• 3,3',5,5'-TETRAMETHYL-[1,1'-BIPHENYL]-4,4'-DIAMINE, DIHYDROCHLORIDE 3,3,5,5-tetramethylbenzidine.2HCl
• 3,3',5,5'-TETRAMETHYLBENZIDINE DIHYDROCHLORIDE MONOHYDRATE
• 3,3',5,5'-TETRAMETHYLBENZIDINE 2HCL
• 4,4'-DIAMINO-3,3',5,5'-TETRAMETHYLBIPHENYL DIHYDROCHLORIDE
• 4,4'-DIAMINO-3,3',5,5'-TETRAMETHYLBIPHENYL DIHYDROCHLORIDE MONOHYDRATE
• DIHYDROCHLORIDE TMB
• TMB-HCL
• TMB DIHCL
• (TMB) DIHYDROCHLORIDE
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride hydrate
• 3,3',5,5'-Tetramethylbenzidine hydrochloride
• 3,3`,5,5`-Tetramethylbenzidine hydrochloride
• 3,3'5,5’-Tetramethylbenzidine,drhydroxhloride （TMB-HCL）
• 4-(4-amino-3,5-dimethylphenyl)-2,6-dimethylaniline,dihydrochloride
• TMB hydrochloric acid
• TMB-2HCL
• 3,3′,5,5′-TetraMethylbenzidine dihydrochloride hydrate
• BM blue dihydrochloride
• L-Tyrosine Methyl ester
• Sure Blue TMB dihydrochloride
• TMB Blotting Plus dihydrochloride
• TMB substrate dihydrochloride
• TMBC
• 3,3′,5,5′-Tetramethylbenzidine dihydrochloride
• TMB dihydrochloride
• [1,1'-Biphenyl]-4,4'-diamine, 3,3',5,5'-tetramethyl-, dihydrochloride
• (1,1'-Biphenyl)-4,4'-diamine, 3,3',5,5'-tetramethyl-, hydrochloride (1:2)
• 4-(4-amino-3,5-dimethylphenyl)-2,6-dimethylaniline dihydrochloride
• (1,1'-Biphenyl)-4,4'-diamine, 3,3',5,5'-tetramethyl-, dihydrochloride
• [1,1'-Biphenyl]-4,4'-diamine, 3,3',5,5
• TMB dihydrochloride;[1,1'-Biphenyl]-4,4'-diamine, 3,3',5,5'-tetramethyl-, dihydrochloride
• 64285-73-0
• BCP31645
• SCHEMBL472235
• FT-0660577
• 3,3',5,5'-Tetramethylbenzidine, dihydrochloride hydrate
• 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetramethylbenzidine Dihydrochloride
• 4-(4-amino-3,5-dimethylphenyl)-2,6-dimethylaniline;dihydrochloride
• NS00086388
• T-2145
• T-2150
• s6822
• 207738-08-7
• O10900
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride hydrate,98+%
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride anhydrous
• EINECS 264-769-6
• DS-13669
• 3,3,5,5-TETRAMETHYLBENZIDINEDIHYDROCHLORIDE
• MFCD00150104
• 3,3',5,5'-Tetramethylbenzidine DiHCl
• 3,3',5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diamine dihydrochloride
• DTXSID6070067
• BM blue dihydrochloride hydrate;Sure Blue TMB dihydrochloride hydrate
• SY060382
• 3,3',5,5'-Tetramethylbenzidinedihydrochloride
• 3,3',5,5'-tetramethylbiphenyl-4,4'-diamine dihydrochloride
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride, tablet, 1 mg substrate per tablet
• MFCD00012961
• A834702
• AKOS015966729
• TMB (dihydrochloride hydrate)
• C16H22Cl2N2
• AC-24636
• FT-0614008
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride hydrate,99%
• DB-073479
• NYNRGZULARUZCC-UHFFFAOYSA-N
• 3,3\\',5,5\\'-Tetramethylbenzidine dihydrochloride
• 4-(4-amino-3,5-dimethylphenyl)-2,6-dimethylaniline,hydrate,dihydrochloride

• MDL： MFCD00012961
• Inchi： 1S/C16H20N2.2ClH/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14;;/h5-8H,17-18H2,1-4H3;2*1H
• InChI Key： NYNRGZULARUZCC-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1=C(C)C=C(C=C1C)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 312.11600
• Monoisotopic Mass: 312.116004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Beige flake
• Density: 0.8920
• Melting Point: ≥300 °C
• Boiling Point: 368.6 °C at 760 mmHg
• Flash Point: 54 °C
• PSA: 52.04000
• LogP: 6.51800
• Solubility: Not determined
• Sensitiveness: Moisture & Light Sensitive

TMB dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40-39/23/24/25-23/24/25-10
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt